6-(4-Fluorophenyl)-4-methoxypyrido[3,2-d]pyrimidin-2-amine

• CAS RN: 917759-05-8
• Molecular Formula: C14H11FN4O
• Molecular Weight: 270.26 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-4-methoxypyrido[3,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C14H11FN4O/c1-20-13-12-11(18-14(16)19-13)7-6-10(17-12)8-2-4-9(15)5-3-8/h2-7H,1H3,(H2,16,18,19)
• InChI Key: ZGFGKZFTAHIMIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC2=C1N=C(C=C2)C3=CC=C(C=C3)F)N

Description

6-(4-Fluorophenyl)-4-methoxypyrido[3,2-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C14H11FN4O and its molecular weight is 270.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (0.32 mL, 0.158 mmol; 0.5 N in MeOH) was added to a solution of N-[4-chloro-6-(4-fluoro-phenyl)-pyrido[3,2-d]pyrimidin-2-yl]-acetamide (20 mg, 0.063 mmol) in THF (1.5 mL). After stirring at room temperature for 20 minutes, solvents were concentrated in vacuo and the residue was purified by RP HPLC using a C18 column with a gradient of H2O and 0.1% TFA-acetonitrile, to provide the pure title compound as a white solid (14 mg, yield 50%) which was characterised as follows: MS (m/z) 271.0 [M+H]+.